AZD 4407
AZD 4407
AZD 4407 is a potent 5-lipoxygenase inhibitor.
Brand Name:
Vulcanchem
CAS No.:
166882-70-8
VCID:
VC0006967
InChI:
InChI=1S/C19H21NO3S2/c1-12-10-19(22,5-6-23-12)14-9-18(24-11-14)25-15-3-4-16-13(7-15)8-17(21)20(16)2/h3-4,7,9,11-12,22H,5-6,8,10H2,1-2H3/t12-,19+/m0/s1
SMILES:
CC1CC(CCO1)(C2=CSC(=C2)SC3=CC4=C(C=C3)N(C(=O)C4)C)O
Molecular Formula:
C19H21NO3S2
Molecular Weight:
375.5 g/mol
AZD 4407
CAS No.: 166882-70-8
Cat. No.: VC0006967
Molecular Formula: C19H21NO3S2
Molecular Weight: 375.5 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | AZD 4407 is a potent 5-lipoxygenase inhibitor. |
|---|---|
| CAS No. | 166882-70-8 |
| Molecular Formula | C19H21NO3S2 |
| Molecular Weight | 375.5 g/mol |
| IUPAC Name | 5-[4-[(2S,4R)-4-hydroxy-2-methyloxan-4-yl]thiophen-2-yl]sulfanyl-1-methyl-3H-indol-2-one |
| Standard InChI | InChI=1S/C19H21NO3S2/c1-12-10-19(22,5-6-23-12)14-9-18(24-11-14)25-15-3-4-16-13(7-15)8-17(21)20(16)2/h3-4,7,9,11-12,22H,5-6,8,10H2,1-2H3/t12-,19+/m0/s1 |
| Standard InChI Key | MQLADKMVHOOVET-HXPMCKFVSA-N |
| Isomeric SMILES | C[C@H]1C[C@](CCO1)(C2=CSC(=C2)SC3=CC4=C(C=C3)N(C(=O)C4)C)O |
| SMILES | CC1CC(CCO1)(C2=CSC(=C2)SC3=CC4=C(C=C3)N(C(=O)C4)C)O |
| Canonical SMILES | CC1CC(CCO1)(C2=CSC(=C2)SC3=CC4=C(C=C3)N(C(=O)C4)C)O |
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